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Introduction
Herbig-Haro (HH) objects are nebulous, bright patches of gas and dust that form when jets of

gas ejected from young stars collide with the surrounding interstellar medium. HH54 is a well-

studied Herbig-Haro object that exhibits strong emission from molecular hydrogen (H2),

providing a valuable laboratory for studying the physics of shocked molecular gas. Mapping the

pure rotational emissions of H2 in HH54 allows researchers to probe the temperature, density,

and excitation conditions of the gas, as well as the ortho-to-para ratio of H2, which can act as a

chronometer for the shocked gas.[1][2][3]

These application notes provide a comprehensive overview and detailed protocols for the

observation and analysis of H2 rotational emissions in HH54, intended for researchers,

scientists, and professionals in related fields.
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The following table summarizes key quantitative data derived from spectroscopic mapping of

H2 rotational emissions in HH54, primarily from observations with the Spitzer Space Telescope

and the Infrared Space Observatory (ISO).

Parameter Value Instrument/Reference

Detected H2 Rotational Lines S(0) - S(7) Spitzer/IRS[1][4]

S(1), S(2), S(3), S(4), S(5) ISO/SWS[2][3]

Warm Gas Temperature Range 400 - 1200 K Spitzer/IRS[1][4][5]

Gas Temperature (from ISO) ~650 K ISO/SWS[2][3]

H2 Density ≥ 10^5 cm^-3 ISO/SWS[2][3]

Observed H2 Ortho-to-Para

Ratio
Variable, typically < 3 Spitzer/IRS[1][4]

As low as ~0.25 Spitzer/IRS[1]

1.2 ± 0.4 ISO/SWS[2][3]

Shock Velocity (non-

dissociative)
~10 - 20 km/s Spitzer/IRS[4][5]

Shock Velocity

(dissociative/ionizing)
~35 - 90 km/s Spitzer/IRS[4][5]

Estimated Age of Warm Gas < 5000 years ISO/SWS[2][3]

Experimental Protocols
Observational Protocol: Spectroscopic Mapping with an
Infrared Space Telescope (e.g., Spitzer/IRS)
This protocol outlines the steps for obtaining spectral maps of H2 rotational emissions in HH54
using an infrared spectrograph with mapping capabilities.

Objective: To map the spatial distribution and intensity of the H2 S(0) to S(7) pure rotational

lines across the HH54 object.
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Instrument: Spitzer Space Telescope with the Infrared Spectrograph (IRS) in Mapping Mode.

Observing Parameters:

Target: HH54

AOT: IRS Spectral Mapping

Modules: Short-Low (SL) and Long-Low (LL) to cover the 5.2 - 38 µm wavelength range.

Map Dimensions: Define a grid that covers the extent of the HH54 nebula, for example, 5x5

map steps.

Step Size: Perpendicular to the slit, the step size should be chosen to adequately sample the

spatial structure, e.g., half the slit width.

Ramp Durations and Cycles: Set to achieve a sufficient signal-to-noise ratio for the fainter H2

lines. This will depend on the brightness of the target region.

Background Subtraction: Plan for dedicated off-source observations of a nearby, emission-

free region to facilitate background subtraction.

Procedure:

Target Acquisition: Acquire the coordinates of the central position of the desired map on

HH54.

Instrument Setup: Configure the IRS for spectral mapping observations using the SL and LL

modules.

Mapping Execution: Initiate the mapping sequence. The telescope will systematically step

across the target region, acquiring spectra at each grid point.

Data Downlink: The raw data frames are downlinked from the observatory.

Data Reduction Protocol
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This protocol describes the steps to process the raw observational data into calibrated spectral

cubes.

Software: Spitzer Heritage Archive, CUBISM, SPICE, SMART.

Procedure:

Data Retrieval: Download the Basic Calibrated Data (BCD) and Post-BCD products from the

Spitzer Heritage Archive.

Bad Pixel Correction: Use tools like IRSCLEAN to identify and correct for bad pixels in the

2D spectral images.

Background Subtraction: For each pointing in the map, subtract the corresponding off-source

background observation to remove zodiacal light and telescope thermal emission.

Spectral Cube Assembly: Utilize the CUBISM software to assemble the background-

subtracted 2D spectra from all map positions into a 3D spectral cube (two spatial dimensions

and one spectral dimension).

Flux Calibration: The data processing pipeline will apply flux calibration based on standard

stars. Verify the calibration.

Data Analysis Protocol
This protocol details the analysis of the reduced spectral cube to extract physical parameters.

Software: Custom scripts (e.g., in Python with Astropy), IRAF, CASA.

Procedure:

Line Identification and Fitting:

Inspect the spectra at various spatial positions within the cube to identify the H2 pure

rotational lines (S(0) to S(7)).

Fit Gaussian profiles to the identified emission lines at each spatial pixel to measure their

integrated intensities, central wavelengths, and line widths.
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Column Density Calculation:

For each detected H2 line, calculate the column density of the upper rotational level (N_u)

using the following equation:

where I is the integrated line intensity, A_ul is the spontaneous emission coefficient for the

transition, h is Planck's constant, and nu is the frequency of the transition.

Excitation Diagram Analysis:

Construct an excitation diagram by plotting ln(N_u / g_u) against the energy of the upper

level (E_u), where g_u is the statistical weight of the upper level.

If the points on the excitation diagram can be fit by a straight line, the gas is in Local

Thermodynamic Equilibrium (LTE), and the rotational temperature (T_rot) can be

determined from the slope of the line: slope = -1 / (k * T_rot), where k is the Boltzmann

constant.

Deviations from a single straight line indicate the presence of multiple temperature

components.

Ortho-to-Para Ratio (OPR) Determination:

The OPR can be estimated by comparing the column densities of ortho-H2 (odd J levels)

and para-H2 (even J levels).

Calculate the total column density of ortho-H2 by summing the column densities of all

observed odd-J levels.

Calculate the total column density of para-H2 by summing the column densities of all

observed even-J levels.

The OPR is the ratio of the total ortho column density to the total para column density.

Visualizations
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Caption: Experimental workflow for mapping H2 rotational emissions.
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Measure Integrated Line Intensities (I)

Calculate Upper Level Column Densities (Nu)

Plot ln(Nu / gu) vs. Eu

Perform Linear Fit

Calculate Rotational Temperature (T_rot)
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Caption: Logic for deriving rotational temperature from an excitation diagram.
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Calculated Upper Level
Column Densities (Nu)

Sum Column Densities of
Ortho-H2 (odd J) Levels

Sum Column Densities of
Para-H2 (even J) Levels

Calculate Ratio:
OPR = N(ortho) / N(para)

Ortho-to-Para Ratio
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Caption: Workflow for determining the H2 ortho-to-para ratio.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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